Cas no 62468-08-0 (1H-Benzimidazole-5-acetic acid, 2-(phenylmethyl)-, ethyl ester)

• Product name: 1H-Benzimidazole-5-acetic acid, 2-(phenylmethyl)-, ethyl ester
• CAS No: 62468-08-0
• MF: C₁₈H₁₈N₂O₂
• MW: 294.347724437714
• CID: 443847
• PubChem ID: 71386142

1H-Benzimidazole-5-acetic acid, 2-(phenylmethyl)-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Benzimidazole-5-acetic acid, 2-(phenylmethyl)-, ethyl ester
• ethyl 2-(2-benzyl-3H-benzimidazol-5-yl)acetate
• DTXSID00808341
• Ethyl (2-benzyl-1H-benzimidazol-6-yl)acetate
• 62468-08-0

• Inchi： InChI=1S/C18H18N2O2/c1-2-22-18(21)12-14-8-9-15-16(10-14)20-17(19-15)11-13-6-4-3-5-7-13/h3-10H,2,11-12H2,1H3,(H,19,20)
• InChI Key： MCZBBUGXMBDQGU-UHFFFAOYSA-N
• SMILES： CCOC(=O)CC1=CC2=C(C=C1)N=C(N2)CC3=CC=CC=C3

Computed Properties

• Exact Mass: 294.13694
• Monoisotopic Mass: 294.136827821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 6
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 55Ų

Experimental Properties

• PSA: 54.98